Cas no 7515-80-2 (N-tert-Butylisopropylamine)
N-tert-Butylisopropylamine structure
Product Name:N-tert-Butylisopropylamine
CAS No:7515-80-2
MF:C7H17N
MW:115.21658205986
MDL:MFCD00037059
CID:85976
PubChem ID:24863283
Update Time:2025-04-18
N-tert-Butylisopropylamine Chemical and Physical Properties
Names and Identifiers
-
- N-tert-Butylisopropylamine
- 2-methyl-N-propan-2-ylpropan-2-amine
- 2-Propanamine, 2-methyl-N-(1-methylethyl)-
- MFCD00037059
- FT-0767156
- NIOSH/IA4500000
- NS00000680
- 2-Methyl-N-(1-methylethyl)-2-propanamine
- 533R6AF8MR
- AKOS005207285
- tert-butyl(propan-2-yl)amine
- 7515-80-2
- DTXSID8064729
- IA45000000
- D92994
- tert-butylisopropylamine
- EINECS 231-370-3
- Q63396622
- STR04875
- tert-Butyl-isopropyl-amine
- SCHEMBL104329
- N-tert-Butylisopropylamine, 97%
- 1,1,1'-Trimethyldiethylamine
- N-Isopropyl-tert-butylamine
- Diethylamine, 1,1,1'-trimethyl-
- Ethanamine, 1,1-dimethyl, N-(1-methylethyl)
- TERT-BUTYL(ISOPROPYL)AMINE
-
- MDL: MFCD00037059
- Inchi: 1S/C7H17N/c1-6(2)8-7(3,4)5/h6,8H,1-5H3
- InChI Key: ZWXQPERWRDHCMZ-UHFFFAOYSA-N
- SMILES: N(C(C)C)C(C)(C)C
- BRN: 1846752
Computed Properties
- Exact Mass: 115.13600
- Monoisotopic Mass: 115.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 59.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 16.6
Experimental Properties
- Color/Form: Colorless liquid
- Density: 0.727 g/mL at 25 °C(lit.)
- Melting Point: -38°C (estimate)
- Boiling Point: 98 °C(lit.)
- Flash Point: Fahrenheit: 77 ° f < br / > Celsius: 25 ° C < br / >
- Refractive Index: n20/D 1.398(lit.)
- Water Partition Coefficient: It has optimal solubility in water.
- PSA: 12.03000
- LogP: 2.17380
- Solubility: Not available
- Vapor Pressure: 40.7±0.1 mmHg at 25°C
N-tert-Butylisopropylamine Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H226-H314
- Warning Statement: P280-P305+P351+P338-P310
- Hazardous Material transportation number:UN 2733 3/PG 2
- WGK Germany:3
- Hazard Category Code: 10-34
- Safety Instruction: S26; S36/37/39; S45
- RTECS:LZ6651000
-
Hazardous Material Identification:
- Risk Phrases:R10; R34
- Packing Group:II
- HazardClass:3
- PackingGroup:II
- TSCA:Yes
- Packing Group:II
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-tert-Butylisopropylamine Customs Data
- HS CODE:2921199090
- Customs Data:
China Customs Code:
2921199090Overview:
2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
N-tert-Butylisopropylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T205555-100mg |
N-tert-Butylisopropylamine |
7515-80-2 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T205555-500mg |
N-tert-Butylisopropylamine |
7515-80-2 | 500mg |
$ 210.00 | 2022-06-03 | ||
| TRC | T205555-1g |
N-tert-Butylisopropylamine |
7515-80-2 | 1g |
$ 295.00 | 2022-06-03 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N906400-25g |
N-tert-Butylisopropylamine |
7515-80-2 | 98% | 25g |
2,080.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 374148-5G |
N-tert-Butylisopropylamine |
7515-80-2 | 97% | 5G |
¥559.21 | 2022-02-24 | |
| eNovation Chemicals LLC | D752890-10g |
N-tert-Butylisopropylamine |
7515-80-2 | 97% | 10g |
$100 | 2024-06-07 | |
| eNovation Chemicals LLC | D752890-25g |
N-tert-Butylisopropylamine |
7515-80-2 | 97% | 25g |
$135 | 2024-06-07 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | A17221-5g |
N-tert-Butylisopropylamine, 98% |
7515-80-2 | 98% | 5g |
¥913.00 | 2023-03-01 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | A17221-25g |
N-tert-Butylisopropylamine, 98% |
7515-80-2 | 98% | 25g |
¥5053.00 | 2023-03-01 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-257868-5 g |
N-tert-Butylisopropylamine, |
7515-80-2 | 5g |
¥639.00 | 2023-07-10 |
N-tert-Butylisopropylamine Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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